Cas no 1282001-39-1 (1-(4-Amino-phenyl)-pyrrolidine-2-carboxylic acid dimethylamide)

• Product Name: 1-(4-Amino-phenyl)-pyrrolidine-2-carboxylic acid dimethylamide
• CAS No: 1282001-39-1
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5158615
• Update Time: 2025-06-12

1-(4-Amino-phenyl)-pyrrolidine-2-carboxylic acid dimethylamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminophenyl)-N,N-dimethylpyrrolidine-2-carboxamide
• 1-(4-Amino-phenyl)-pyrrolidine-2-carboxylic acid dimethylamide

• Inchi： 1S/C13H19N3O/c1-15(2)13(17)12-4-3-9-16(12)11-7-5-10(14)6-8-11/h5-8,12H,3-4,9,14H2,1-2H3
• InChI Key： JBOINVRMADICHV-UHFFFAOYSA-N
• SMILES： O=C(C1CCCN1C1C=CC(=CC=1)N)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 1.4
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(4-Amino-phenyl)-pyrrolidine-2-carboxylic acid dimethylamide

Introduction to 1-(4-Amino-phenyl)-pyrrolidine-2-carboxylic acid dimethylamide (CAS No. 1282001-39-1)

1-(4-Amino-phenyl)-pyrrolidine-2-carboxylic acid dimethylamide (CAS No. 1282001-39-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 1-(4-Amino-phenyl)-pyrrolidine-2-carboxylic acid dimethylamide is defined by its pyrrolidine core and the presence of an amino group on the phenyl ring. The dimethylamide functional group adds to its complexity and contributes to its pharmacological properties. The compound's molecular formula is C₁₃H₁₇N₃O₂, and it has a molecular weight of approximately 247.30 g/mol. The structural arrangement of these functional groups imparts unique physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological activities.

The synthesis of 1-(4-Amino-phenyl)-pyrrolidine-2-carboxylic acid dimethylamide involves several steps, typically starting from commercially available starting materials. One common approach is the reaction of 4-amino-benzaldehyde with pyrrolidine-2-carboxylic acid dimethylamide in the presence of a suitable catalyst or reagent. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings. Recent advancements in synthetic methodologies have further enhanced the efficiency and selectivity of this process, contributing to the compound's broader availability for research and development.

In terms of biological activities, 1-(4-Amino-phenyl)-pyrrolidine-2-carboxylic acid dimethylamide has demonstrated significant potential in various therapeutic areas. Studies have shown that it exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(4-Amino-phenyl)-pyrrolidine-2-carboxylic acid dimethylamide has also shown neuroprotective effects. Research indicates that it can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated its ability to improve cognitive function and reduce neuroinflammation in animal models, suggesting its potential as a therapeutic agent for neurological conditions.

The pharmacokinetic profile of 1-(4-Amino-phenyl)-pyrrolidine-2-carboxylic acid dimethylamide has been extensively studied to understand its behavior in biological systems. It has been found to have good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, its metabolic stability ensures that it remains active for an extended period, which is beneficial for sustained therapeutic effects. These properties make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-Amino-phenyl)-pyrrolidine-2-carboxylic acid dimethylamide in human subjects. Early-phase trials have shown promising results, with no major adverse effects reported at therapeutic doses. The compound's favorable safety profile and preliminary efficacy data have paved the way for more advanced clinical trials to explore its potential in treating specific diseases.

In conclusion, 1-(4-Amino-phenyl)-pyrrolidine-2-carboxylic acid dimethylamide (CAS No. 1282001-39-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.